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Compound of Interest

Compound Name: Tin(1V) chromate

Cat. No.: B13751816

An In-depth Technical Guide to Tin(IV) Chromate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Tin(IV) chromate, a chemical
compound with limited direct research but significant implications derived from its constituent
parts: tin(IV) and chromate ions. Due to the sparse availability of specific data for Tin(IV)
chromate, this document synthesizes information from related tin(IV) compounds and
chromates to offer insights into its potential properties, synthesis, biological activities, and
toxicological profile. This guide is intended for researchers, scientists, and professionals in drug
development who may encounter or consider this compound in their work.

Chemical Identity

Tin(IV) chromate is an inorganic compound with the molecular formula Sn(CrOa)2.[1][2] It is
also known by other names such as stannic chromate and tin chromate (Sn(Cr04)2).[3]

Molecular Formula and CAS Number

A summary of the key identifiers for Tin(IV) chromate is provided in the table below.
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Identifier Value Reference
Molecular Formula Cr20sSn or Sn(CrOa4)2 [3]
CAS Number 10101-75-4 [3]
Molecular Weight 350.70 g/mol [3]
bis(dioxido(dioxo)chromium);ti
IUPAC Name [3]
n(4+)

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Tin(IV) chromate are not
readily available in the public domain. The table below lists computed properties from available

databases.
Property Value Source
Molecular Weight 350.70 g/mol PubChem|[3]
) o Brown-Yellow Crystalline
Physical Description MatWeb[4]
Powder
Solubility Data not available

Synthesis and Experimental Protocols

Specific experimental protocols for the synthesis of Tin(IV) chromate are not well-documented
in scientific literature. However, general methods for the preparation of other Tin(IV)
compounds, such as Tin(IV) iodide and Tin(IV) sulfides, can provide a conceptual basis for its
synthesis. A plausible route could involve a precipitation reaction between a soluble Tin(IV) salt
(e.g., Tin(IV) chloride) and a soluble chromate salt (e.g., potassium chromate) in an aqueous
solution.

General Protocol for Synthesis of Tin(lV) Halides (as an
example)
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The synthesis of Tin(1V) iodide can be achieved via a simple reflux reaction. This process can
be conceptually adapted for other tin compounds.

Materials:

e Tin metal (Sn)

e lodine (I2)

e Dichloromethane (CH2Cl2)

Procedure:

e Combine tin and iodine in a round-bottom flask with dichloromethane as a solvent.
e Heat the mixture to reflux.

» Continue the reaction until the iodine color dissipates, indicating the formation of Tin(IV)
iodide.

 After cooling, the product can be isolated by filtration and washed with a cold solvent.
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Conceptual Synthesis Workflow for Tin(IV) Compounds

Reactants Solvent
(e.g., Tin metal, Halogen/Chromate source) (e.g., Dichloromethane, Water)

S

Reaction Vessel
(e.g., Round-bottom flask)

Reflux/Stirring

Precipitation/Crystallization

Filtration

Washing

Pure Tin(IV) Compound

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of Tin(IV) compounds.
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Biological Activity and Potential Applications

While there is no specific data on the biological activity of Tin(IV) chromate, the activities of
organotin(lV) compounds and chromates are well-studied.

Tin(lV) Compounds

Organotin(lV) compounds have garnered significant interest for their potential applications in
drug development, particularly as anticancer agents.[5] They are known to exhibit a range of
biological activities, including:

e Antitumor Activity: Many organotin(IV) compounds have shown potent cytotoxic effects
against various cancer cell lines.[5] Their mechanism of action is thought to involve
interaction with DNA and inhibition of enzymes like thioredoxin reductase.

» Antimicrobial and Antifungal Activity: Certain organotin(l\VV) complexes have demonstrated
efficacy as antimicrobial and antifungal agents.[5]

» Anti-inflammatory Action: Some tin compounds have been investigated for their anti-
inflammatory properties.[6]

The biological activity of organotin(lVV) compounds is influenced by the nature of the organic
groups attached to the tin atom.

Chromates

Chromate (CrO427) is the anion of chromic acid and is a known oxidizing agent.[7] The toxicity
of chromates is a significant concern, as they are classified as carcinogens.

Signaling Pathways

Specific signaling pathways affected by Tin(IV) chromate have not been elucidated. However,
research on organotin compounds suggests they can induce cell death through apoptosis via
the mitochondrial intrinsic pathway and cause cell cycle arrest.[5] Tin compounds can also
impact cellular immune systems by affecting phospholipid metabolism and impairing the
function of the Golgi apparatus and endoplasmic reticulum.[6]
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Potential Cellular Effects of Tin(IV) Compounds
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Caption: Generalized signaling pathway of Tin(IV) compounds in cells.

Toxicology

The toxicological profile of Tin(IV) chromate is not specifically documented. However, based
on its components, significant toxicity is expected.
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e Tin Compounds: While metallic tin has low toxicity, organotin compounds can be highly toxic,
causing neurotoxic and immunotoxic effects.[8]

o Chromates: Insoluble chromates are considered to have low acute dermal toxicity but can be
carcinogenic.[9]

Conclusion

Tin(IV) chromate remains a poorly characterized compound. Its potential properties and
biological activities can only be inferred from the broader classes of tin(IV) compounds and
chromates. While tin(IV) compounds show promise in medicinal chemistry, the inherent toxicity
of the chromate ion would be a major concern for any therapeutic application. Further research
is required to determine the specific characteristics and potential applications of Tin(IV)
chromate. Researchers should exercise extreme caution when handling this compound due to
the predicted toxicity of both its cationic and anionic components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular formula and CAS number for Tin(IV)
chromate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13751816#molecular-formula-and-cas-number-for-
tin-iv-chromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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